Cas no 2200105-15-1 (N-Methyl-N-[2-[[2-methyl-1-(3-methyl-2-benzofuranyl)propyl]amino]-2-oxoethyl]-2-propenamide)

• Product Name: N-Methyl-N-[2-[[2-methyl-1-(3-methyl-2-benzofuranyl)propyl]amino]-2-oxoethyl]-2-propenamide
• CAS No: 2200105-15-1
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 5410935
• PubChem ID: 145907750
• Update Time: 2025-07-02

N-Methyl-N-[2-[[2-methyl-1-(3-methyl-2-benzofuranyl)propyl]amino]-2-oxoethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[2-[[2-methyl-1-(3-methyl-2-benzofuranyl)propyl]amino]-2-oxoethyl]-2-propenamide

• Inchi： 1S/C19H24N2O3/c1-6-17(23)21(5)11-16(22)20-18(12(2)3)19-13(4)14-9-7-8-10-15(14)24-19/h6-10,12,18H,1,11H2,2-5H3,(H,20,22)
• InChI Key： RBIPSTLCQGXIIJ-UHFFFAOYSA-N
• SMILES： C(N(C)CC(NC(C1=C(C)C2=CC=CC=C2O1)C(C)C)=O)(=O)C=C

Experimental Properties

• Density: 1.116±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.1±50.0 °C(Predicted)
• pka: 13.90±0.46(Predicted)

Additional information on N-Methyl-N-[2-[[2-methyl-1-(3-methyl-2-benzofuranyl)propyl]amino]-2-oxoethyl]-2-propenamide

Comprehensive Overview of N-Methyl-N-[2-[[2-methyl-1-(3-methyl-2-benzofuranyl)propyl]amino]-2-oxoethyl]-2-propenamide (CAS No. 2200105-15-1)

The compound N-Methyl-N-[2-[[2-methyl-1-(3-methyl-2-benzofuranyl)propyl]amino]-2-oxoethyl]-2-propenamide, identified by its CAS No. 2200105-15-1, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a benzofuran core and propenamide moiety, makes it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the key structural highlights of N-Methyl-N-[2-[[2-methyl-1-(3-methyl-2-benzofuranyl)propyl]amino]-2-oxoethyl]-2-propenamide is its benzofuran derivative, a scaffold known for its presence in bioactive compounds. Benzofuran derivatives are frequently investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a propenamide group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a kinase inhibitor, a hot topic in drug discovery due to the role of kinases in various diseases.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in personalized medicine and targeted therapies. N-Methyl-N-[2-[[2-methyl-1-(3-methyl-2-benzofuranyl)propyl]amino]-2-oxoethyl]-2-propenamide aligns with this trend, as its structure suggests possible interactions with enzymatic pathways. For instance, its amide and allyl functionalities could facilitate binding to protein targets, a hypothesis supported by computational docking studies. This has sparked interest in its potential applications in oncology and neurodegenerative disease research, areas where users frequently search for breakthrough compounds.

The synthesis of N-Methyl-N-[2-[[2-methyl-1-(3-methyl-2-benzofuranyl)propyl]amino]-2-oxoethyl]-2-propenamide involves multi-step organic reactions, including amide coupling and alkylation processes. These methods are well-documented in peer-reviewed literature, making the compound accessible to researchers with expertise in synthetic chemistry. Its CAS No. 2200105-15-1 serves as a unique identifier, ensuring precise referencing in academic and industrial settings. This is particularly valuable for laboratories focusing on high-throughput screening or fragment-based drug design, where accurate compound identification is critical.

From a commercial perspective, N-Methyl-N-[2-[[2-methyl-1-(3-methyl-2-benzofuranyl)propyl]amino]-2-oxoethyl]-2-propenamide is available through specialized chemical suppliers, catering to the growing market for research chemicals. Its applications extend beyond pharmaceuticals, with potential uses in material science and agrochemicals. For example, its benzofuran core could be leveraged in the development of organic semiconductors or light-emitting materials, addressing the rising interest in sustainable technologies. This versatility makes it a valuable asset for interdisciplinary research.

Safety and handling of N-Methyl-N-[2-[[2-methyl-1-(3-methyl-2-benzofuranyl)propyl]amino]-2-oxoethyl]-2-propenamide follow standard laboratory protocols, emphasizing proper ventilation and personal protective equipment. While not classified as hazardous under typical conditions, its reactivity warrants cautious handling, especially during scale-up synthesis. Researchers are advised to consult material safety data sheets (MSDS) and conduct risk assessments prior to use, a practice aligned with the increasing emphasis on laboratory safety and green chemistry principles.

In conclusion, N-Methyl-N-[2-[[2-methyl-1-(3-methyl-2-benzofuranyl)propyl]amino]-2-oxoethyl]-2-propenamide (CAS No. 2200105-15-1) represents a promising compound with diverse applications in modern science. Its structural complexity and functional groups position it as a candidate for further exploration in drug discovery and beyond. As the scientific community continues to seek innovative solutions to global challenges, compounds like this will undoubtedly play a pivotal role in shaping the future of research and development.